Cas no 32787-26-1 ( )

  structure
  structure
Product Name: 
CAS No:32787-26-1
MF:C15H30O2S
MW:274.462503910065
CID:917257
PubChem ID:10468607
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[dodecyl(methyl)sulfonio]acetate
    • (Dodecyl-methyl-sulfonio)-essigsaeure-betain
    • carboxymethyl-dodecyl-methyl sulfonium-betaine
    • Carboxymethyl-dodecyl-methyl-sulfonium-betain
    • NSC509727
    • NSC-509727
    • AGN-PC-0N4YAZ
    • 32787-26-1
    • DTXSID80440465
    •  
    • Inchi: 1S/C15H30O2S/c1-3-4-5-6-7-8-9-10-11-12-13-18(2)14-15(16)17/h3-14H2,1-2H3
    • InChI Key: ZFYRWMIDEHBHFD-UHFFFAOYSA-N
    • SMILES: [S+](C)(CC(=O)[O-])CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 274.1968
  • Monoisotopic Mass: 274.19665137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 40.13
  • LogP: 2.90530
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